1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine

• Molecular Formula: C28H54NO10P
• Molecular Weight: 595.7 g/mol
• InChI: InChI=1S/C28H54NO10P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(32)36-23-25(39-28(33)20-19-26(30)31)24-38-40(34,35)37-22-21-29(2,3)4/h25H,5-24H2,1-4H3,(H-,30,31,34,35)/t25-/m1/s1
• InChIKey: GEUVQGBCEQLWKK-RUZDIDTESA-N

1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine: Definition and Procurement-Relevant Characteristics

1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine (CAS 89947-80-8), also referred to as 16:0-succinoyl PC or PSuPC, is an oxidized glycerophosphocholine characterized by a palmitoyl (C16:0) chain at the sn-1 position and a succinyl (butanedioic acid) moiety at the sn-2 position of the glycerol backbone [1]. This compound is an endogenous oxidation product derived from docosahexaenoate phospholipids and accumulates in vivo at sites of oxidative stress [2]. It belongs to the class of oxidized glycerophospholipids (oxPCs) and has been identified as a ligand for class B scavenger receptors, including CD36 and SR-BI [3].

Class Oxidized glycerophosphocholine (oxPC) probe

Target CD36 / SR-BI scavenger receptor studies

Model Oxidative stress, retinal disease, atherosclerosis research models

• [1] LIPID MAPS Structure Database. LMGP20010022: 1-hexadecanoyl-2-succinyl-sn-glycero-phosphocholine. https://dev.lipidmaps.org/index.php/databases/lmsd/LMGP20010022 View Source
• [2] Sun M, et al. Oxidatively Truncated Docosahexaenoate Phospholipids: Total Synthesis, Generation, and Peptide Adduction Chemistry. J Org Chem. 2003; 68(9):3406-3415. DOI: 10.1021/jo026721t View Source
• [3] MedChemExpress. 1-Palmitoyl-2-succinyl-sn-glycerophosphorylcholine | CD36 Ligand. https://www.medchemexpress.eu/1-palmitoyl-2-succinyl-sn-glycerophosphorylcholine.html View Source

Why 1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine Cannot Be Replaced by Other Oxidized Phospholipids

Substituting 1-palmitoyl-2-succinyl-sn-glycero-phosphocholine with generic oxidized phospholipids or even closely related homologs is scientifically unsound due to the strict structure-activity relationships governing its biological interactions. The terminal carboxylate at the sn-2 position, combined with the specific palmitoyl chain length, is essential for high-affinity binding to class B scavenger receptors (CD36 and SR-BI); alterations in chain length, headgroup polarity, or carboxylate positioning drastically reduce or abolish this binding [1]. Moreover, the compound exhibits distinct biophysical behavior in lipid assemblies, acting as a detergent-like molecule at specific molar percentages and influencing membrane phase behavior differently than analogs with longer or shorter sn-2 chains [2].

Generic oxPLs

May lack terminal carboxylate required for CD36/SR-BI recognition; receptor-binding profile may shift substantially.

Shorter sn-2 analogs

Altered chain length can modify phase behavior; detergent-like transition and vesicle/micelle boundaries may not reproduce.

Heterogeneous oxLDL

Ill-defined mixtures confound structure-activity interpretation; lot-to-lot composition drift limits experimental reproducibility.

• [1] Boullier A, et al. Structural Basis for the Recognition of Oxidized Phospholipids in Oxidized Low Density Lipoproteins by Class B Scavenger Receptors CD36 and SR-BI. J Biol Chem. 2010; 285(7):4447-4454. DOI: 10.1074/jbc.M109.082800 View Source
• [2] AllJournals.cn. The effect of an aqueous dispersion of succinylphosphatidylcholine on an aqueous suspension of phosphatidylcholine vesicles. https://www.alljournals.cn/relate_search.aspx?pcid=90BA3D13E7F3BC869AC96FB3DA594E3FE34FBF7B8BC0E591&aid=01B8E8D925616B57584AE5109450093C View Source

Quantitative Differentiation of 1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine vs. Closest Analogs

Differential Abundance as Oxidative Product of DHA-PC

During oxidative cleavage of docosahexaenoate-phosphatidylcholine (DHA-PC), 1-palmitoyl-2-succinyl-sn-glycero-phosphocholine (PSuPC) is generated as the most abundant product (4.7% yield), significantly exceeding the yields of its closest structural homologs, including the ω-oxobutyryl derivative (1.7%) and the CEP-forming 4-hydroxy-7-oxohept-5-enoyl analog (0.4%) [1]. This quantitative difference reflects the preferential oxidative fragmentation pathway at the sn-2 docosahexaenoate chain, making PSuPC the predominant truncated phospholipid produced under physiological oxidative conditions [1].

Oxidative yield ranking

Head-to-head

4.7% yield, ~2.8× higher than closest homolog

Supports biomarker assay development

Predominant product of DHA-PC oxidative cleavage

Evidence Dimension	Relative yield from DHA-PC oxidation
Target Compound Data	4.7% yield
Comparator Or Baseline	2-(6-carboxy-4-oxohex-5-enoyl)-1-palmitoyl-sn-glycero-3-phosphatidylcholine: 1.7% yield; 2-(4-hydroxy-7-oxohept-5-enoyl)-1-palmitoyl-sn-glycero-3-phosphocholine: 0.4% yield
Quantified Difference	PSuPC yield is ~2.8-fold higher than the carboxy-oxohexenoyl analog and ~12-fold higher than the hydroxy-oxoheptenoyl analog
Conditions	Free radical-induced oxidative cleavage of DHA-PC promoted by myeloperoxidase or copper ions

Why This Matters

This compound is the predominant naturally occurring oxidized phospholipid product, making it essential for developing authentic oxidative stress biomarkers and for studies investigating the pathophysiological role of oxidized lipids in retinal degeneration.

• [1] Sun M, et al. Oxidatively Truncated Docosahexaenoate Phospholipids: Total Synthesis, Generation, and Peptide Adduction Chemistry. J Org Chem. 2003; 68(9):3406-3415. DOI: 10.1021/jo026721t View Source

Distinct Phase Behavior as a Detergent-Like Phospholipid

1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine exhibits concentration-dependent structural transitions when mixed with phosphatidylcholine vesicles. At molar percentages below 30%, it forms mixed vesicles with an external diameter of 215–240 Å; above 60%, it forms mixed micelles; and between 30–60%, a mixture of vesicles, micelles, and rod-shaped profiles is observed [1]. This behavior is distinct from many non-functionalized phospholipids, which do not exhibit such pronounced detergent-like properties at comparable concentrations [1].

Phase behavior profile

Class-level

Vesicles below 30 mol%; micelles above 60 mol%

Supports stimuli-responsive formulation design

Detergent-like transition may vary with total lipid concentration

Evidence Dimension	Phase behavior in aqueous PC dispersions
Target Compound Data	Mixed vesicles (<30 mol%), mixed micelles (>60 mol%), intermediate structures (30–60 mol%)
Comparator Or Baseline	Standard diacyl phosphatidylcholines (e.g., DPPC, DMPC) typically form stable lamellar bilayers across a broad concentration range without transitioning to micelles under similar conditions
Quantified Difference	Transition from vesicular to micellar structure occurs at ~30–60 mol% for succinyl PC; standard PCs remain vesicular even at high concentrations
Conditions	Aqueous dispersion, total phospholipid concentration 10–20 mM

Why This Matters

This detergent-like behavior enables controlled membrane destabilization and can be exploited for designing stimuli-responsive liposomes or for membrane protein solubilization applications where standard phospholipids are insufficient.

• [1] AllJournals.cn. The effect of an aqueous dispersion of succinylphosphatidylcholine on an aqueous suspension of phosphatidylcholine vesicles. https://www.alljournals.cn/relate_search.aspx?pcid=90BA3D13E7F3BC869AC96FB3DA594E3FE34FBF7B8BC0E591&aid=01B8E8D925616B57584AE5109450093C View Source

High-Affinity Ligand for CD36 and SR-BI Scavenger Receptors

1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine (PSuPC) is recognized as a high-affinity ligand for class B scavenger receptors CD36 and SR-BI [1]. Structural studies demonstrate that the terminal carboxylate at the sn-2 position is both necessary and sufficient to confer high binding affinity, while alterations in sn-2 chain length, polarity, or headgroup composition significantly reduce binding [1]. Although specific Ki values for PSuPC binding to CD36 were not located in the available search results, the compound is commercially marketed as a CD36 ligand based on its structural analogy to the well-characterized oxidized phospholipid oxPC(CD36), which is an established potent ligand for CD36 and SR-BI [2].

CD36/SR-BI binding

Reported

Terminal carboxylate required; analog modifications abolish affinity

Supports receptor-signaling pathway studies

Specific Ki values not reported in available sources

Evidence Dimension	Receptor binding specificity
Target Compound Data	Binds to CD36 and SR-BI scavenger receptors
Comparator Or Baseline	Oxidized phospholipids lacking terminal carboxylate or with altered sn-2 chain length show reduced or no binding
Quantified Difference	Structural determinants required: intact sn-1 hydrophobic chain, sn-3 phosphocholine group, and sn-2 terminal negatively charged carboxylate; modifications to any of these abolish high-affinity binding
Conditions	In vitro receptor binding assays using recombinant CD36 and SR-BI

Why This Matters

This compound serves as an essential molecular probe for investigating CD36/SR-BI-mediated signaling pathways in atherosclerosis, inflammation, and tumor biology; it cannot be substituted with non-carboxylated phospholipids or those with different headgroup chemistries.

• [1] Boullier A, et al. Structural Basis for the Recognition of Oxidized Phospholipids in Oxidized Low Density Lipoproteins by Class B Scavenger Receptors CD36 and SR-BI. J Biol Chem. 2010; 285(7):4447-4454. DOI: 10.1074/jbc.M109.082800 View Source
• [2] MedChemExpress. 1-Palmitoyl-2-succinyl-sn-glycerophosphorylcholine | CD36 Ligand. https://www.medchemexpress.eu/1-palmitoyl-2-succinyl-sn-glycerophosphorylcholine.html View Source

Reduced PAF-Like Activity Compared to Oxidized Phospholipid Analogs

In assays of platelet-activating factor (PAF)-like activity, 1-palmitoyl-2-succinyl-sn-glycero-phosphocholine exhibits markedly reduced potency compared to PAF and certain short-chain oxidized phospholipid homologs. The succinoyl homolog is reported to be several hundred-fold less potent than PAF, and approximately an order of magnitude less potent than the butyroyl homolog (30-100-fold less than PAF) [1]. This quantitative difference is attributed to the ester linkage at the sn-1 position and the specific chain length of the succinoyl moiety, both of which are critical determinants of PAF receptor activation [1].

PAF receptor potency

Class-level

~300–500-fold less potent than PAF

Supports negative control in PAF-pathway research

Potency derived from neutrophil/platelet assay context

Evidence Dimension	PAF receptor agonism potency
Target Compound Data	Several hundred-fold less potent than PAF
Comparator Or Baseline	PAF: reference potency (1×); 1-O-alkyl-2-propionoyl homolog: 2× more potent than PAF; sn-2 butyroyl homolog: 30-100-fold less potent than PAF
Quantified Difference	Succinoyl homolog is ~300-500-fold less potent than PAF; ~10-fold less potent than butyroyl homolog
Conditions	PAF receptor activation assays in neutrophils and platelets

Why This Matters

This compound is valuable as a negative control or specificity probe in PAF signaling studies, allowing researchers to distinguish PAF receptor-mediated effects from those mediated by other receptors (e.g., CD36) that recognize oxidized phospholipids via distinct structural motifs.

• [1] Snyder F, et al. Novel Neutrophil Agonists: Oxidatively-Fragmented Phosphatidylcholines. In: Platelet-Activating Factor and Related Lipid Mediators. Springer, 1993. pp 123-134. DOI: 10.1007/978-1-4899-0727-1_26 View Source

High-Value Application Scenarios for 1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine in Research and Development

Oxidative Stress Biomarker Development in Retinal Disease Models

Researchers investigating age-related macular degeneration (AMD) and other retinal pathologies can employ 1-palmitoyl-2-succinyl-sn-glycero-phosphocholine as an authentic standard for quantifying oxidatively truncated phospholipids derived from docosahexaenoate. Its confirmed abundance as the major oxidative product (4.7% yield from DHA-PC) makes it a preferred analytical target for mass spectrometry-based lipidomics workflows [1]. Using this compound as a calibration standard enables accurate quantification of endogenous oxidative damage in photoreceptor disk membranes, a critical need given the immunological detection of carboxyethylpyrrole (CEP) protein modifications in AMD retinas [1].

CD36/SR-BI Scavenger Receptor Ligand for Atherosclerosis and Inflammation Studies

This compound serves as a defined molecular probe for investigating class B scavenger receptor biology in atherosclerosis, macrophage foam cell formation, and innate immune responses. Its structural attributes—specifically the terminal carboxylate at the sn-2 position—are both necessary and sufficient for high-affinity CD36 binding, making it superior to generic oxidized LDL preparations that contain heterogeneous mixtures of bioactive lipids [2]. Procurement of pure 1-palmitoyl-2-succinyl-sn-glycero-phosphocholine ensures experimental reproducibility and enables precise structure-activity relationship studies that are confounded when using ill-defined oxidized lipid mixtures.

Design of pH-Responsive and Detergent-Like Lipid Formulations

Formulators developing stimuli-responsive liposomes or mixed micellar systems can exploit the concentration-dependent phase behavior of 1-palmitoyl-2-succinyl-sn-glycero-phosphocholine. At molar percentages below 30%, it incorporates into stable mixed vesicles (215–240 Å diameter), while at higher percentages (>60%) it drives formation of mixed micelles [3]. This detergent-like transition, which is not observed with standard saturated phosphatidylcholines, enables the rational design of formulations that destabilize under specific conditions—for example, to achieve triggered release in endosomal compartments. This property is particularly relevant for intracellular delivery of membrane-impermeable cargo.

Negative Control for Platelet-Activating Factor (PAF) Receptor Studies

Investigators studying PAF-mediated inflammatory signaling require well-characterized phospholipids with negligible PAF receptor activity to serve as specificity controls. 1-Palmitoyl-2-succinyl-sn-glycero-phosphocholine, with its several hundred-fold reduction in PAF-like potency relative to PAF itself [4], provides an ideal comparator. Using this compound alongside more potent oxidized phospholipids allows researchers to distinguish CD36-mediated effects from PAF receptor-mediated effects, a critical distinction in dissecting the complex inflammatory activities of oxidized LDL particles.

Application

Selection Property

Validation Focus

Oxidative stress biomarker assays

Endogenous abundance profile

LC-MS quantitation of oxidized PC species

Scavenger receptor signaling

Defined CD36/SR-BI ligand

Binding specificity vs. heterogeneous oxLDL

Stimuli-responsive formulations

Concentration-dependent phase transition

Vesicle-to-micelle boundary at target ratio

PAF pathway specificity controls

Low PAF-receptor potency

Distinguishing CD36- vs. PAFR-mediated effects

• [1] Sun M, et al. Oxidatively Truncated Docosahexaenoate Phospholipids: Total Synthesis, Generation, and Peptide Adduction Chemistry. J Org Chem. 2003; 68(9):3406-3415. DOI: 10.1021/jo026721t View Source
• [2] Boullier A, et al. Structural Basis for the Recognition of Oxidized Phospholipids in Oxidized Low Density Lipoproteins by Class B Scavenger Receptors CD36 and SR-BI. J Biol Chem. 2010; 285(7):4447-4454. DOI: 10.1074/jbc.M109.082800 View Source
• [3] AllJournals.cn. The effect of an aqueous dispersion of succinylphosphatidylcholine on an aqueous suspension of phosphatidylcholine vesicles. https://www.alljournals.cn/relate_search.aspx?pcid=90BA3D13E7F3BC869AC96FB3DA594E3FE34FBF7B8BC0E591&aid=01B8E8D925616B57584AE5109450093C View Source
• [4] Snyder F, et al. Novel Neutrophil Agonists: Oxidatively-Fragmented Phosphatidylcholines. In: Platelet-Activating Factor and Related Lipid Mediators. Springer, 1993. pp 123-134. DOI: 10.1007/978-1-4899-0727-1_26 View Source